[4-(pyridin-2-ylmethoxy)phenyl]methanamine

Specification

• CAS No.: 216144-62-6
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: [4-(pyridin-2-ylmethoxy)phenyl]methanamine
• Standard InChI: InChI=1S/C13H14N2O/c14-9-11-4-6-13(7-5-11)16-10-12-3-1-2-8-15-12/h1-8H,9-10,14H2
• Standard InChI Key: MOGOVNPLJXJTQM-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)COC2=CC=C(C=C2)CN
• Canonical SMILES: C1=CC=NC(=C1)COC2=CC=C(C=C2)CN

Introduction

[4-(Pyridin-2-ylmethoxy)phenyl]methanamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. It belongs to the class of organic compounds known as amines and ethers, featuring a pyridine ring and a methoxyphenyl group. This structure suggests potential interactions with biological targets, making it relevant for drug discovery and development, particularly in anticancer research.

Synthesis

The synthesis of [4-(pyridin-2-ylmethoxy)phenyl]methanamine typically involves reactions between pyridine derivatives and phenolic compounds. These reactions are designed to enhance biological activity by modifying the compound's structure to interact effectively with enzymes or receptors.

Applications in Research

This compound is used in scientific research primarily for its potential in drug discovery, particularly in anticancer studies. Its structure allows for modifications that can enhance its pharmacological profile, making it a valuable candidate for further derivatization and testing.

Mechanism of Action

The mechanism of action for [4-(pyridin-2-ylmethoxy)phenyl]methanamine involves interactions with biological targets such as enzymes or receptors. These interactions can lead to the modulation of biological pathways, which is crucial for its potential therapeutic applications.

Research Findings

Recent studies have focused on the design and synthesis of compounds with similar structures to explore their biological activities. For instance, derivatives of pyridine and phenyl groups have shown promising results in various assays, highlighting the importance of substituents in enhancing activity.